Cas no 1493535-63-9 (4,4-dimethyl-1-(4H-1,2,4-triazol-3-yl)pentan-1-amine)

4,4-Dimethyl-1-(4H-1,2,4-triazol-3-yl)pentan-1-amine is a specialized organic compound featuring a unique structural combination of a branched aliphatic chain and a 1,2,4-triazole heterocycle. This configuration imparts distinct chemical properties, including potential reactivity as an intermediate in pharmaceutical or agrochemical synthesis. The presence of the triazole moiety enhances its ability to participate in hydrogen bonding and coordination chemistry, making it valuable for ligand design or catalytic applications. The tert-butyl-like substituent (4,4-dimethylpentyl) contributes to steric hindrance, which may influence selectivity in synthetic pathways. Its amine functionality further expands its utility as a building block for derivatization. This compound is of interest in research settings requiring tailored nitrogen-containing scaffolds.

4,4-dimethyl-1-(4H-1,2,4-triazol-3-yl)pentan-1-amine structure

1493535-63-9 structure

Product Name:4,4-dimethyl-1-(4H-1,2,4-triazol-3-yl)pentan-1-amine

CAS No:1493535-63-9

MF:C₉H₁₈N₄

MW:182.266021251678

MDL:MFCD21194815

CID:5219401

PubChem ID:65362660

Update Time:2025-06-09

4,4-dimethyl-1-(4H-1,2,4-triazol-3-yl)pentan-1-amine Chemical and Physical Properties

Names and Identifiers

- 1H-1,2,4-Triazole-5-methanamine, α-(3,3-dimethylbutyl)-
- 4,4-Dimethyl-1-(4h-1,2,4-triazol-3-yl)pentan-1-amine
- 4,4-dimethyl-1-(4H-1,2,4-triazol-3-yl)pentan-1-amine
- MDL： MFCD21194815
- Inchi： 1S/C9H18N4/c1-9(2,3)5-4-7(10)8-11-6-12-13-8/h6-7H,4-5,10H2,1-3H3,(H,11,12,13)
- InChI Key： PXVPFZYLGGUSMK-UHFFFAOYSA-N
- SMILES： C(C1=NN=CN1)(N)CCC(C)(C)C

4,4-dimethyl-1-(4H-1,2,4-triazol-3-yl)pentan-1-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-206953-0.05g	4,4-dimethyl-1-(4H-1,2,4-triazol-3-yl)pentan-1-amine	1493535-63-9	0.05g	$864.0	2023-09-16
Enamine	EN300-206953-0.1g	4,4-dimethyl-1-(4H-1,2,4-triazol-3-yl)pentan-1-amine	1493535-63-9	0.1g	$904.0	2023-09-16
Enamine	EN300-206953-0.25g	4,4-dimethyl-1-(4H-1,2,4-triazol-3-yl)pentan-1-amine	1493535-63-9	0.25g	$946.0	2023-09-16
Enamine	EN300-206953-0.5g	4,4-dimethyl-1-(4H-1,2,4-triazol-3-yl)pentan-1-amine	1493535-63-9	0.5g	$987.0	2023-09-16
Enamine	EN300-206953-1.0g	4,4-dimethyl-1-(4H-1,2,4-triazol-3-yl)pentan-1-amine	1493535-63-9	1g	$1029.0	2023-06-01
Enamine	EN300-206953-2.5g	4,4-dimethyl-1-(4H-1,2,4-triazol-3-yl)pentan-1-amine	1493535-63-9	2.5g	$2014.0	2023-09-16
Enamine	EN300-206953-5.0g	4,4-dimethyl-1-(4H-1,2,4-triazol-3-yl)pentan-1-amine	1493535-63-9	5g	$2981.0	2023-06-01
Enamine	EN300-206953-10.0g	4,4-dimethyl-1-(4H-1,2,4-triazol-3-yl)pentan-1-amine	1493535-63-9	10g	$4421.0	2023-06-01
Enamine	EN300-206953-1g	4,4-dimethyl-1-(4H-1,2,4-triazol-3-yl)pentan-1-amine	1493535-63-9	1g	$1029.0	2023-09-16
Enamine	EN300-206953-5g	4,4-dimethyl-1-(4H-1,2,4-triazol-3-yl)pentan-1-amine	1493535-63-9	5g	$2981.0	2023-09-16

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Additional information on 4,4-dimethyl-1-(4H-1,2,4-triazol-3-yl)pentan-1-amine

4,4-Dimethyl-1-(4H-1,2,4-triazol-3-yl)pentan-1-amine (CAS No. 1493535-63-9): A Comprehensive Overview

4,4-Dimethyl-1-(4H-1,2,4-triazol-3-yl)pentan-1-amine (CAS No. 1493535-63-9) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of triazole derivatives, which are known for their diverse biological activities, including antifungal, antiviral, and anti-inflammatory properties.

The structure of 4,4-dimethyl-1-(4H-1,2,4-triazol-3-yl)pentan-1-amine consists of a central pentane chain with two methyl groups at the 4th position and a triazole ring attached to the terminal amine group. The presence of the triazole moiety is particularly noteworthy as it confers enhanced stability and bioavailability to the molecule. The molecular formula is C₉H₁₇N₅, and its molecular weight is approximately 187.26 g/mol.

Recent research has focused on the potential of 4,4-dimethyl-1-(4H-1,2,4-triazol-3-yl)pentan-1-amine as a lead compound for the development of new therapeutic agents. Studies have shown that this compound exhibits potent antifungal activity against various pathogenic fungi, including Candida albicans and Aspergillus fumigatus. The mechanism of action is believed to involve disruption of fungal cell membrane integrity and inhibition of key enzymes involved in fungal metabolism.

In addition to its antifungal properties, 4,4-dimethyl-1-(4H-1,2,4-triazol-3-yl)pentan-1-amine has also been investigated for its antiviral activity. Preliminary studies have demonstrated that it can inhibit the replication of several viruses, including influenza A virus and herpes simplex virus (HSV). The exact mechanism by which it exerts its antiviral effects is still under investigation but may involve interference with viral entry or replication processes.

The pharmacokinetic profile of 4,4-dimethyl-1-(4H-1,2,4-triazol-3-yl)pentan-1-amine has been studied in various animal models. Results indicate that it has good oral bioavailability and a favorable distribution profile. It is rapidly absorbed from the gastrointestinal tract and distributed to various tissues. The compound has a moderate half-life, which suggests that it can be administered once or twice daily for therapeutic purposes.

Safety and toxicity studies have shown that 4,4-dimethyl-1-(4H-1,2,4-triazol-3-yl)pentan-1-amine is well-tolerated at therapeutic doses. No significant adverse effects were observed in preclinical studies. However, as with any new drug candidate, further clinical trials are necessary to fully evaluate its safety and efficacy in humans.

The synthesis of 4,4-dimethyl-1-(4H-1,2,4-triazol-3-yl)pentan-1-amine involves several steps. One common approach is to start with the reaction of 2-methylbutanal with methylhydrazine to form the corresponding hydrazone. This intermediate is then cyclized using sodium azide to form the triazole ring. Finally, reduction of the azide group yields the desired amine product. This synthetic route is efficient and scalable, making it suitable for large-scale production.

In conclusion, 4,4-dimethyl-1-(4H-1,2,4-triazol-3-y)pentan-l-amnine (CAS No. 1493535—63—9) represents a promising compound with potential applications in antifungal and antiviral therapy. Its favorable pharmacokinetic properties and low toxicity profile make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to explore its full potential and optimize its use in clinical settings.